Cas no 796-69-0 (Bis(4-fluoro-2-nitrophenyl) disulfide)

Bis(4-fluoro-2-nitrophenyl) disulfide structure
796-69-0 structure
Product name:Bis(4-fluoro-2-nitrophenyl) disulfide
CAS No:796-69-0
MF:C12H6F2N2O4S2
MW:344.313847064972
CID:532533
PubChem ID:13238249

Bis(4-fluoro-2-nitrophenyl) disulfide Chemical and Physical Properties

Names and Identifiers

    • Disulfide, bis(4-fluoro-2-nitrophenyl)
    • 4-fluoro-1-[(4-fluoro-2-nitrophenyl)disulfanyl]-2-nitrobenzene
    • Bis(4-fluoro-2-nitrophenyl) disulfide
    • DTXSID20531063
    • MFCD22375034
    • CS-0212485
    • 796-69-0
    • 1,1'-Disulfanediylbis(4-fluoro-2-nitrobenzene)
    • 1,2-Bis(4-fluoro-2-nitrophenyl)disulfane
    • BS-24314
    • Inchi: InChI=1S/C12H6F2N2O4S2/c13-7-1-3-11(9(5-7)15(17)18)21-22-12-4-2-8(14)6-10(12)16(19)20/h1-6H
    • InChI Key: ILHDUSONWGHVPO-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])SSC2=C(C=C(C=C2)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 343.97378
  • Monoisotopic Mass: 343.97370535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 86.28

Bis(4-fluoro-2-nitrophenyl) disulfide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B434798-1g
Bis(4-fluoro-2-nitrophenyl) disulfide
796-69-0
1g
$ 322.00 2023-04-18
TRC
B434798-100mg
Bis(4-fluoro-2-nitrophenyl) disulfide
796-69-0
100mg
$ 81.00 2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1283155-1g
Bis(4-fluoro-2-nitrophenyl) disulfide
796-69-0 97%
1g
¥1600.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1283155-5g
Bis(4-fluoro-2-nitrophenyl) disulfide
796-69-0 97%
5g
¥7095.00 2024-07-28
Crysdot LLC
CD12030322-5g
1,2-Bis(4-fluoro-2-nitrophenyl)disulfane
796-69-0 95+%
5g
$433 2024-07-24
TRC
B434798-250mg
Bis(4-fluoro-2-nitrophenyl) disulfide
796-69-0
250mg
$ 150.00 2023-04-18
Chemenu
CM344782-1g
Bis(4-fluoro-2-nitrophenyl) disulfide
796-69-0 95%+
1g
$172 2022-06-10
1PlusChem
1P0051E8-1g
Disulfide, bis(4-fluoro-2-nitrophenyl)
796-69-0 97%
1g
$185.00 2025-02-21
TRC
B434798-500mg
Bis(4-fluoro-2-nitrophenyl) disulfide
796-69-0
500mg
$ 230.00 2023-04-18
Chemenu
CM344782-5g
Bis(4-fluoro-2-nitrophenyl) disulfide
796-69-0 95%+
5g
$658 2022-06-10

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